Cas no 2171698-39-6 (3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid)

• Product Name: 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
• CAS No: 2171698-39-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6269545
• PubChem ID: 165538248
• Update Time: 2025-06-08

3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
• 3-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid
• 2171698-39-6
• EN300-1518604

• Inchi： 1S/C28H36N2O5/c1-27(2,3)24(25(33)30(28(4,5)6)16-15-23(31)32)29-26(34)35-17-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,22,24H,15-17H2,1-6H3,(H,29,34)(H,31,32)
• InChI Key： HLVGGPZLVMHLJE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CCC(=O)O)C(C)(C)C)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid

3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic Acid (CAS No. 2171698-39-6): An Overview

3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid (CAS No. 2171698-39-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural features and potential applications. This compound is characterized by its intricate molecular architecture, which includes a tert-butyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a carboxylic acid moiety. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc protecting group is particularly noteworthy as it is widely used in peptide synthesis to protect the amino group of amino acids during the assembly of peptides. The presence of this group in 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid allows for controlled deprotection and coupling reactions, which are essential steps in the synthesis of complex peptides and proteins. This feature has made the compound an important tool in the development of novel therapeutic agents and diagnostic tools.

Recent research has highlighted the potential of 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid in various biological contexts. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer properties. The tert-butyl group and the carboxylic acid moiety are believed to play crucial roles in these biological activities by modulating protein-protein interactions and influencing cellular signaling pathways.

In addition to its potential therapeutic applications, 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid has also been explored for its use in materials science. The compound's ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry. These complexes have shown promise in catalytic reactions and as precursors for the synthesis of functional materials with unique optical and electronic properties.

The synthesis of 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid typically involves multi-step processes that require precise control over reaction conditions. Key steps include the protection of the amino group using Fmoc chemistry, followed by the introduction of the tert-butyl group and the carboxylic acid moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

The physicochemical properties of 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid, such as its solubility, stability, and reactivity, have been extensively studied. These properties are critical for optimizing its use in various applications. For example, its solubility in organic solvents makes it suitable for use in solution-phase synthesis, while its stability under different conditions ensures that it can be stored and transported without significant degradation.

In conclusion, 3-N-tert-butyl-2-{(9H-fluoren-9-yloxycarbonyl)amino}-3,3-dimethylbutanamide propanoic acid (CAS No. 2171698-39-6) is a versatile compound with a wide range of potential applications in medicinal chemistry, biochemistry, materials science, and beyond. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As new synthetic methods and biological studies continue to emerge, the importance of this compound is likely to grow, contributing to advancements in multiple scientific disciplines.